Cas no 2096339-05-6 (4-(3-Methoxyphenyl)furan-2-boronic acid)

• Product Name: 4-(3-Methoxyphenyl)furan-2-boronic acid
• CAS No: 2096339-05-6
• MF: C₁₁H₁₁BO₄
• MW: 218.01
• MDL: MFCD12032338
• CID: 5143803
• PubChem ID: 45785668
• Update Time: 2025-06-11

4-(3-Methoxyphenyl)furan-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)furan-2-boronic acid
• [4-(3-methoxyphenyl)furan-2-yl]boronic acid
• AKOS015943558
• MFCD12032338
• 2096339-05-6
• SCHEMBL2553467
• (4-(3-Methoxyphenyl)furan-2-yl)boronic acid

• MDL： MFCD12032338
• Inchi： 1S/C11H11BO4/c1-15-10-4-2-3-8(5-10)9-6-11(12(13)14)16-7-9/h2-7,13-14H,1H3
• InChI Key： RLFSXWPJARSCLA-UHFFFAOYSA-N
• SMILES： B(C1=CC(C2=CC=CC(OC)=C2)=CO1)(O)O

Computed Properties

• Exact Mass: 218.075
• Monoisotopic Mass: 218.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(3-Methoxyphenyl)furan-2-boronic acid

4-(3-Methoxyphenyl)furan-2-boronic acid (CAS No. 2096339-05-6): An Overview of Its Synthesis, Applications, and Recent Research Advances

4-(3-Methoxyphenyl)furan-2-boronic acid (CAS No. 2096339-05-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique boronic acid functionality and furan ring, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. This article provides a comprehensive overview of the synthesis, properties, and recent research advancements related to 4-(3-Methoxyphenyl)furan-2-boronic acid.

Synthesis of 4-(3-Methoxyphenyl)furan-2-boronic acid

The synthesis of 4-(3-Methoxyphenyl)furan-2-boronic acid involves a multi-step process that combines modern synthetic techniques to achieve high yields and purity. One common approach is the Suzuki coupling reaction, which is widely used in the synthesis of boronic acids due to its mild conditions and high functional group tolerance. The synthesis typically begins with the preparation of a 3-methoxyphenyl-substituted furan derivative, which is then converted into the corresponding boronic acid through a series of well-defined chemical transformations.

A typical synthetic route involves the following steps:

• Step 1: Formation of 3-methoxyphenyl-substituted furan: This step involves the condensation of 3-methoxybenzaldehyde with an appropriate enol ether or ketone under acidic conditions to form the desired furan derivative.
• Step 2: Conversion to boronic ester: The furan derivative is then treated with a boronate ester under palladium-catalyzed conditions to form the boronic ester intermediate.
• Step 3: Hydrolysis to boronic acid: The boronic ester is hydrolyzed using an aqueous base to yield the final product, 4-(3-Methoxyphenyl)furan-2-boronic acid.

This synthetic pathway has been optimized in several studies to improve yield and reduce side reactions, making it a reliable method for large-scale production.

Properties and Structure of 4-(3-Methoxyphenyl)furan-2-boronic acid

4-(3-Methoxyphenyl)furan-2-boronic acid is a white crystalline solid with a molecular weight of 218.18 g/mol. The compound features a furan ring substituted with a 3-methoxyphenyl group and a boronic acid functionality. The presence of the methoxy group imparts additional stability and solubility properties to the molecule, making it suitable for various applications in organic synthesis and medicinal chemistry.

The boronic acid group is particularly important as it can participate in various chemical reactions, such as Suzuki coupling, which is widely used in the synthesis of complex organic molecules. The electronic properties of the methoxy group also influence the reactivity and stability of the compound, making it an attractive building block for designing new materials and pharmaceuticals.

Applications in Medicinal Chemistry

4-(3-Methoxyphenyl)furan-2-boronic acid has shown promise in medicinal chemistry due to its potential as a building block for drug discovery. One notable application is in the development of novel antitumor agents. Recent studies have demonstrated that compounds derived from 4-(3-Methoxyphenyl)furan-2-boronic acid exhibit significant antiproliferative activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibition of cancer cell growth through multiple mechanisms, including induction of apoptosis and cell cycle arrest.

In addition to antitumor activity, 4-(3-Methoxyphenyl)furan-2-boronic acid has been explored for its potential as an anti-inflammatory agent. Research has shown that compounds derived from this scaffold can modulate key inflammatory pathways, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Applications in Materials Science

Beyond medicinal chemistry, 4-(3-Methoxyphenyl)furan-2-boronic acid has found applications in materials science due to its unique structural features. One area of interest is in the development of functional polymers and copolymers. The boronic acid functionality can be used as a reactive site for polymerization reactions, leading to the formation of polymers with tunable properties such as solubility, thermal stability, and mechanical strength.

A recent study published in Macromolecules demonstrated that copolymers derived from 4-(3-Methoxyphenyl)furan-2-boronic acid exhibited excellent thermal stability and were suitable for use in high-performance coatings and adhesives. The presence of the methoxy group also enhanced the solubility and processability of these polymers, making them attractive for industrial applications.

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